molecular formula C22H24N2O4 B285854 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide

3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide

Cat. No. B285854
M. Wt: 380.4 g/mol
InChI Key: KVCMLNPUHGIRPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is commonly referred to as a benzoxazocine derivative and is known for its unique structure that makes it a promising candidate for various biomedical applications.

Mechanism of Action

The mechanism of action of 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is not fully understood. However, it is believed to act on various neurotransmitter systems, including the opioid, serotonin, and dopamine systems. The compound is thought to exert its analgesic effects by binding to mu opioid receptors and inhibiting the release of neurotransmitters that are involved in pain perception.
Biochemical and Physiological Effects
Studies have shown that 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has a number of biochemical and physiological effects. The compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells, making it a potential antitumor agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide in lab experiments is its unique structure, which makes it a promising candidate for various biomedical applications. However, one of the limitations of using the compound is its complex synthesis process, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide. One possible direction is to further investigate its potential as an analgesic and anti-inflammatory agent. Another direction is to explore its potential as an antitumor agent, particularly in combination with other chemotherapy agents. Additionally, future research could focus on developing more efficient synthesis methods for the compound to make it more accessible for research purposes.
In conclusion, 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its unique structure, biochemical and physiological effects, and potential as an analgesic, anti-inflammatory, and antitumor agent make it a promising candidate for future research.

Synthesis Methods

The synthesis of 3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide involves a multi-step process that requires expertise in organic chemistry. The compound can be synthesized using various methods, including the Pictet-Spengler reaction and the Mannich reaction. The Pictet-Spengler reaction involves the condensation of an indole or tryptamine with an aldehyde or ketone to form the corresponding tetrahydro-β-carboline, which is then cyclized to form the benzoxazocine derivative. The Mannich reaction, on the other hand, involves the condensation of an amine, an aldehyde, and a ketone to form the desired compound.

Scientific Research Applications

3-(2-hydroxyethyl)-2-methyl-N-(2-methylphenyl)-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit analgesic, anti-inflammatory, and antitumor properties. It has also been investigated for its potential as an antidepressant and anxiolytic agent.

properties

Molecular Formula

C22H24N2O4

Molecular Weight

380.4 g/mol

IUPAC Name

10-(2-hydroxyethyl)-9-methyl-N-(2-methylphenyl)-11-oxo-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-triene-12-carboxamide

InChI

InChI=1S/C22H24N2O4/c1-14-7-3-5-9-17(14)23-20(26)19-16-13-22(2,24(11-12-25)21(19)27)28-18-10-6-4-8-15(16)18/h3-10,16,19,25H,11-13H2,1-2H3,(H,23,26)

InChI Key

KVCMLNPUHGIRPP-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1NC(=O)C2C3CC(N(C2=O)CCO)(OC4=CC=CC=C34)C

Canonical SMILES

CC1=CC=CC=C1NC(=O)C2C3CC(N(C2=O)CCO)(OC4=CC=CC=C34)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.